N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C14H14FNO3S/c1-10-3-4-11(15)9-14(10)16-20(17,18)13-7-5-12(19-2)6-8-13/h3-9,16H,1-2H3
• InChI Key: MPKWEYPSFKXXBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NS(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C14H14FNO3S
• Molecular Weight: 295.33 g/mol

Description

N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide is an organic compound that belongs to the class of sulfonamides. Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antibiotics. This compound features a fluorinated aromatic ring, which often imparts unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide typically involves the reaction of 5-fluoro-2-methylaniline with 4-methoxybenzenesulfonyl chloride. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods: In an industrial setting, the synthesis can be scaled up by using continuous flow reactors, which allow for better control over reaction conditions and improved safety. The use of automated systems can also enhance the efficiency and yield of the production process.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding quinones.

Reduction: Reduction of the sulfonamide group can yield amines.

Substitution: The aromatic rings can participate in electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using lithium aluminum hydride.

Substitution: Nitration can be carried out using a mixture of concentrated nitric and sulfuric acids, while halogenation can be achieved using halogens like bromine in the presence of a Lewis acid catalyst.

Major Products:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced forms.

Substitution: Nitro or halogenated derivatives of the original compound.

Scientific Research Applications

N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its antibacterial and antifungal properties, given the sulfonamide moiety.

Industry: Utilized in the development of new materials with specific chemical properties, such as fluorinated polymers.

Mechanism of Action

The mechanism of action of N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide involves its interaction with biological targets such as enzymes or receptors. The sulfonamide group can mimic the structure of para-aminobenzoic acid (PABA), a substrate for bacterial dihydropteroate synthase, thereby inhibiting the enzyme and preventing the synthesis of folic acid in bacteria. This leads to the antibacterial effects of the compound.

Comparison with Similar Compounds

• N-(5-fluoro-2-methylphenyl)-4-chlorobenzenesulfonamide
• N-(5-fluoro-2-methylphenyl)-4-nitrobenzenesulfonamide
• N-(5-fluoro-2-methylphenyl)-4-hydroxybenzenesulfonamide

Comparison: N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide is unique due to the presence of the methoxy group, which can influence its electronic properties and reactivity. The fluorine atom on the aromatic ring also contributes to its distinct chemical behavior compared to non-fluorinated analogs. These structural features can affect the compound’s biological activity, making it a valuable molecule for research and development.